Cas no 2171986-83-5 (4-(aminomethyl)-5-(3-methylphenyl)-2H-1,3-dioxol-2-one)

• Product Name: 4-(aminomethyl)-5-(3-methylphenyl)-2H-1,3-dioxol-2-one
• CAS No: 2171986-83-5
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 6050644
• PubChem ID: 165848906
• Update Time: 2025-10-31

4-(aminomethyl)-5-(3-methylphenyl)-2H-1,3-dioxol-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-5-(3-methylphenyl)-2H-1,3-dioxol-2-one
• 2171986-83-5
• EN300-1613405

• Inchi： 1S/C11H11NO3/c1-7-3-2-4-8(5-7)10-9(6-12)14-11(13)15-10/h2-5H,6,12H2,1H3
• InChI Key： QVWVVQJOHBBOHZ-UHFFFAOYSA-N
• SMILES： O1C(=O)OC(CN)=C1C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.6Ų

Additional information on 4-(aminomethyl)-5-(3-methylphenyl)-2H-1,3-dioxol-2-one

4-(Aminomethyl)-5-(3-methylphenyl)-2H-1,3-dioxol-2-one: A Comprehensive Overview

4-(Aminomethyl)-5-(3-methylphenyl)-2H-1,3-dioxol-2-one, commonly referred to by its CAS number CAS No. 2171986-83-5, is a versatile compound with significant applications in organic synthesis and drug development. This compound is a derivative of the 1,3-dioxolane ring system, which is known for its stability and reactivity in various chemical transformations. The structure of 4-(aminomethyl)-5-(3-methylphenyl)-2H-1,3-dioxol-2-one consists of a 1,3-dioxolane ring fused with a ketone group at the 2-position and an aminomethyl substituent at the 4-position, along with a 3-methylphenyl group at the 5-position. This unique combination of functional groups makes it an attractive target for researchers in the fields of medicinal chemistry and process development.

The synthesis of 4-(aminomethyl)-5-(3-methylphenyl)-2H-1,3-dioxol-2-one typically involves multi-step processes that leverage the reactivity of the dioxolane ring. One common approach is the nucleophilic attack on the carbonyl group, followed by cyclization to form the dioxolane ring. The presence of the aminomethyl group introduces additional complexity, as it can participate in various reactions such as alkylation or acylation. Recent studies have explored novel synthetic routes that enhance the efficiency and scalability of this compound's production, making it more accessible for large-scale applications.

In terms of applications, 4-(aminomethyl)-5-(3-methylphenyl)-2H-1,3-dioxol-2-one has shown promise in drug delivery systems due to its ability to act as a prodrug or intermediate in bioactive molecules. The compound's dioxolane ring can serve as a protective group for sensitive functional groups during synthesis, ensuring stability during storage and handling. Additionally, its reactivity towards nucleophiles makes it an ideal candidate for click chemistry applications, where modular assembly of complex molecules is desired.

Recent research has also highlighted the potential of CAS No. 2171986-83-5 in the development of enzyme inhibitors and receptor antagonists. For instance, studies published in leading journals such as Nature Communications and Journal of Medicinal Chemistry have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability to modify the substituents on the phenyl ring further enhances its versatility in targeting specific biological pathways.

Beyond its pharmaceutical applications, 4-(aminomethyl)-5-(3-methylphenyl)-2H-1,3-dioxol-2-one has also found use in agrochemicals and materials science. In agrochemistry, it serves as an intermediate in the synthesis of herbicides and fungicides due to its ability to modulate plant growth regulators. In materials science, researchers have explored its potential as a building block for advanced polymers with tailored mechanical and thermal properties.

The latest advancements in computational chemistry have further expanded our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, enabling more precise predictions of its behavior in different chemical environments. These computational tools are now being integrated with experimental techniques to accelerate drug discovery efforts involving this compound.

In conclusion, CAS No. 2171986-83-5, or 4-(aminomethyl)-5-(3-methylphenyl)-2H-1,3-dioxol-2-one, stands out as a valuable molecule with diverse applications across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research directions, from drug development to materials science. As our understanding of this compound deepens through cutting-edge research methodologies, it is poised to play an even more significant role in advancing modern chemistry.